Cas no 2229415-42-1 (2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid
• CAS No: 2229415-42-1
• MF: C₉H₉NO₅S
• MW: 243.236461400986
• CID: 6355488
• PubChem ID: 165825649
• Update Time: 2025-10-11

2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid
• 2229415-42-1
• EN300-1815041
• 2-hydroxy-2-[1-(5-nitrothiophen-2-yl)cyclopropyl]acetic acid

• Inchi： 1S/C9H9NO5S/c11-7(8(12)13)9(3-4-9)5-1-2-6(16-5)10(14)15/h1-2,7,11H,3-4H2,(H,12,13)
• InChI Key： WOMZINLMABJFNA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(C(C(=O)O)O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.02014356g/mol
• Monoisotopic Mass: 243.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 132Ų

Additional information on 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid

Research Brief on 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid (CAS: 2229415-42-1)

In recent years, the compound 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid (CAS: 2229415-42-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and nitrothiophene moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and antimicrobial agents. The structural complexity of this compound offers a rich platform for chemical modifications, enabling researchers to explore its pharmacological properties in greater depth.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the target compound, followed by in vitro assays to assess its inhibitory effects on key inflammatory markers such as COX-2 and TNF-α. The results demonstrated a significant reduction in inflammatory responses, suggesting its potential as a lead compound for further drug development.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid against a panel of drug-resistant bacterial strains. The compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimal cytotoxicity observed in mammalian cell lines. These findings highlight its potential as a candidate for addressing the growing challenge of antibiotic resistance.

In addition to its therapeutic applications, 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a molecular probe to study enzyme-substrate interactions in thiophene-based metabolic pathways. The compound's unique electronic properties, attributed to the nitro group, make it an excellent candidate for fluorescence-based assays and imaging studies.

Despite these promising developments, challenges remain in the clinical translation of 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatile pharmacological profile and synthetic accessibility position it as a valuable asset in the ongoing quest for innovative therapeutics.

In conclusion, the latest research on 2-hydroxy-2-1-(5-nitrothiophen-2-yl)cyclopropylacetic acid (CAS: 2229415-42-1) underscores its multifaceted potential in drug discovery and chemical biology. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and opportunities for therapeutic intervention.